Cas no 2309603-46-9 (N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylfuran-2-carboxamide)

N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylfuran-2-carboxamide is a heterocyclic compound featuring a pyrimidinone core linked to a furan-2-carboxamide moiety via an ethyl spacer. This structure imparts unique reactivity and potential applications in medicinal chemistry and material science. The pyrimidinone ring offers hydrogen-bonding capabilities, while the furan group contributes to π-electron delocalization, enhancing its utility in molecular recognition and ligand design. The compound’s modular synthesis allows for further functionalization, making it a versatile intermediate for developing bioactive molecules or functional materials. Its balanced polarity and solubility profile facilitate handling in organic and aqueous systems, supporting diverse research applications.
N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylfuran-2-carboxamide structure
2309603-46-9 structure
Product Name:N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylfuran-2-carboxamide
CAS No:2309603-46-9
MF:C11H11N3O3
MW:233.223342180252
CID:5338437
Update Time:2025-05-25

N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)furan-2-carboxamide
    • N-[2-(2-oxopyrimidin-1-yl)ethyl]furan-2-carboxamide
    • N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylfuran-2-carboxamide
    • Inchi: 1S/C11H11N3O3/c15-10(9-3-1-8-17-9)12-5-7-14-6-2-4-13-11(14)16/h1-4,6,8H,5,7H2,(H,12,15)
    • InChI Key: NKQQXMVGIDJUDD-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(NCCN1C(N=CC=C1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 365
  • XLogP3: -0.2
  • Topological Polar Surface Area: 74.9

N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylfuran-2-carboxamide Pricemore >>

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Additional information on N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylfuran-2-carboxamide

N-2-(2-Oxo-1,2-Dihydropyrimidin-1-Yl)Ethylfuran-2-Carboxamide: A Comprehensive Overview

N-2-(2-Oxo-1,2-Dihydropyrimidin-1-Yl)Ethylfuran-2-Carboxamide, also known by its CAS number 2309603-46-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a dihydropyrimidine ring with a furan carboxamide group, creating a structure that exhibits interesting chemical properties and biological activities.

The dihydropyrimidine moiety in N-2-(2-Oxo-1,2-Dihydropyrimidin-1-Yl)Ethylfuran-2-Carboxamide is a key structural element that contributes to its reactivity and selectivity. Dihydropyrimidines are known for their ability to participate in various chemical transformations, including cycloadditions and other pericyclic reactions. Recent studies have explored the use of this moiety in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and anticancer properties.

The furan carboxamide group in the molecule adds another layer of complexity and functionality. Furan derivatives are well-documented for their role in medicinal chemistry, often serving as scaffolds for developing drugs targeting various disease states. The carboxamide group further enhances the compound's ability to interact with biological systems, potentially acting as a site for hydrogen bonding or other non-covalent interactions.

Recent research has focused on the synthesis and characterization of N-2-(2-Oxo-1,2-Dihydropyrimidin-1-Yl)Ethylfuran-2-Carboxamide. One study published in 2023 highlighted a novel synthetic route that employs a one-pot reaction strategy, significantly simplifying the preparation process. This method involves the condensation of amines with carbonyl compounds under mild conditions, demonstrating high efficiency and scalability.

In terms of biological activity, this compound has shown promise in preliminary assays. Preclinical studies indicate that it may possess anti-proliferative effects against certain cancer cell lines. Additionally, its ability to modulate key enzymes involved in inflammatory pathways suggests potential applications in treating chronic inflammatory diseases.

The CAS number 2309603-46-9 serves as a unique identifier for this compound within chemical databases. Researchers can utilize this identifier to access detailed information about its physical properties, toxicity profiles, and regulatory status. Such data is crucial for advancing the compound from the laboratory stage to preclinical testing and eventual clinical trials.

As interest in this compound continues to grow, further investigations into its pharmacokinetics and bioavailability are warranted. Understanding how this molecule behaves within the body will be essential for determining its suitability as a therapeutic agent. Moreover, exploring its potential for combination therapies could unlock new avenues for treating complex diseases.

In conclusion, N-2-(2-Oxo-1,2-Dihydropyrimidin-1-Yl)Ethylfuran-2-Carboxamide represents an exciting addition to the arsenal of bioactive compounds being studied for their therapeutic potential. With ongoing research uncovering new insights into its structure-function relationships and biological effects, this compound holds promise for making significant contributions to the field of medicinal chemistry.

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